Cas no 10522-20-0 (3-Methyldodecanal)

• Product Name: 3-Methyldodecanal
• CAS No: 10522-20-0
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 199493
• PubChem ID: 112061
• Update Time: 2025-04-23

3-Methyldodecanal Chemical and Physical Properties

Names and Identifiers

• Dodecanal, 3-methyl-
• 3-Methyldodecanal
• 10522-20-0
• EINECS 234-066-9
• NS00054495
• DTXSID60909383
• EN300-187810
• 3-methyldodecan-1-al
• SCHEMBL2925631

• Inchi： 1S/C13H26O/c1-3-4-5-6-7-8-9-10-13(2)11-12-14/h12-13H,3-11H2,1-2H3
• InChI Key： DMUYDOMEUFYLKM-UHFFFAOYSA-N
• SMILES： O=CCC(C)CCCCCCCCC

Computed Properties

• Exact Mass: 198.19848
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8344 (estimate)
• Melting Point: 15°C (estimate)
• Boiling Point: 265.68°C (estimate)
• Refractive Index: 1.4351 (estimate)
• PSA: 17.07

Additional information on 3-Methyldodecanal

Exploring the Properties and Applications of Dodecanal, 3-methyl- (CAS No. 10522-20-0) in Modern Industries

Dodecanal, 3-methyl- (CAS No. 10522-20-0) is a versatile organic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This branched-chain aldehyde, also known as 3-methyl dodecanal, is a key ingredient in the synthesis of flavors, fragrances, and specialty chemicals. Its molecular structure, characterized by a 12-carbon chain with a methyl group at the third position, contributes to its distinct olfactory profile and chemical reactivity.

The growing demand for natural and sustainable ingredients in the fragrance and flavor industry has placed Dodecanal, 3-methyl- in the spotlight. Consumers are increasingly seeking products with eco-friendly formulations, and this compound's ability to mimic natural aromas makes it a valuable alternative to traditional synthetic additives. Recent studies have explored its potential in green chemistry applications, particularly in the development of biodegradable formulations for personal care products.

From a chemical perspective, 3-methyl dodecanal exhibits several notable characteristics. Its boiling point ranges between 240-245°C, and it possesses a moderate vapor pressure, making it suitable for various controlled-release applications. The compound's solubility profile allows for easy formulation in both polar and non-polar systems, a feature that has led to its widespread use in cosmetic chemistry and food additive technology. Researchers have particularly noted its stability under normal storage conditions, which enhances its shelf life and practical utility.

The application spectrum of Dodecanal, 3-methyl- (CAS 10522-20-0) extends across multiple sectors. In the flavor and fragrance industry, it serves as a crucial component in creating complex scent profiles, often used to impart woody, citrusy, or floral notes to perfumes and food products. The compound's ability to blend seamlessly with other aroma chemicals has made it a favorite among perfumers seeking to develop unique olfactory signatures for premium products.

Recent market trends indicate a surge in demand for Dodecanal, 3-methyl- in the home care products sector. As consumers prioritize long-lasting freshness in their household items, formulators are increasingly incorporating this aldehyde into air fresheners, fabric conditioners, and cleaning products. Its ability to provide sustained fragrance release while maintaining chemical stability has positioned it as a superior choice compared to many conventional alternatives.

In the realm of specialty chemicals, 3-methyl dodecanal serves as a valuable intermediate for the synthesis of more complex molecules. Pharmaceutical researchers have explored its derivatives for potential bioactive properties, though most current applications remain in the material science and polymer chemistry domains. The compound's branching structure makes it particularly interesting for creating specialty lubricants and plasticizers with enhanced performance characteristics.

The production and handling of Dodecanal, 3-methyl- (CAS 10522-20-0) require careful consideration of standard chemical safety protocols. While not classified as hazardous under normal conditions, proper storage in airtight containers away from strong oxidizers is recommended to maintain its quality and prevent degradation. Manufacturers typically supply the compound with detailed technical specifications and handling guidelines to ensure optimal performance in end-use applications.

From a regulatory standpoint, 3-methyl dodecanal is generally recognized as safe for its intended uses when employed according to established guidelines. Its inclusion in various international flavor and fragrance databases has facilitated its global acceptance and trade. However, formulators should always verify the latest regulatory status in their target markets, as requirements may vary by region and application.

The future outlook for Dodecanal, 3-methyl- appears promising, with research focusing on expanding its applications in sustainable product development. As industries continue to seek eco-conscious alternatives to traditional chemicals, this compound's combination of performance characteristics and environmental profile positions it well for growth. Ongoing studies are exploring its potential in advanced material science and bio-based formulations, suggesting that its industrial significance may increase in coming years.

For researchers and industry professionals seeking detailed information about Dodecanal, 3-methyl- (CAS 10522-20-0), numerous technical resources are available. These include comprehensive spectral data, physical property databases, and application guides that can assist in product development and formulation optimization. The compound's well-documented characteristics make it a reliable choice for various chemical synthesis and product formulation needs across multiple industries.